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Compound of Interest

Compound Name: hCAII-IN-4

Cat. No.: B14765202 Get Quote

Application Notes and Protocols for hCAII-IN-4
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation and storage of stock solutions

of hCAII-IN-4, a potent human carbonic anhydrase II (hCAII) inhibitor. Adherence to these

protocols is crucial for ensuring the stability, and activity of the compound for reliable and

reproducible experimental results.

Physicochemical and Storage Data
The following table summarizes the key physicochemical properties and recommended storage

conditions for hCAII-IN-4.
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Parameter Value Source

Molecular Formula C₃₁H₂₃NO₉ [1]

Molecular Weight 553.52 g/mol [2]

Appearance Solid [1]

Solubility
Soluble in DMSO (up to 10

mM)
[1][2]

Storage of Solid
-20°C for 3 years or 4°C for 2

years
[1]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Shipping Condition Room temperature [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
hCAII-IN-4 in DMSO
This protocol describes the preparation of a 10 mM stock solution of hCAII-IN-4, a common

starting concentration for in vitro assays.

Materials:

hCAII-IN-4 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Equilibration: Before opening, allow the vial of hCAII-IN-4 to equilibrate to room temperature

for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the

compound.

Weighing: Accurately weigh the desired amount of hCAII-IN-4 powder in a sterile

microcentrifuge tube using an analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.54 mg of hCAII-IN-4 (Molecular Weight = 553.52 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the hCAII-IN-4 powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution of the

compound. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene

microcentrifuge tubes.[3]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[1]

Visualized Workflow
The following diagram illustrates the recommended workflow for the preparation and storage of

hCAII-IN-4 stock solutions.
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Workflow for hCAII-IN-4 Stock Solution Preparation and Storage

Stock Solution Preparation

Storage and Handling

Start: hCAII-IN-4 Solid

Equilibrate vial to Room Temperature

Weigh hCAII-IN-4 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Confirm Complete Dissolution

Particulates Present

Aliquot into Single-Use Volumes

Dissolved

Label Aliquots

Store at -20°C (1 month) or -80°C (6 months)

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for hCAII-IN-4 Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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